Cas no 50825-96-2 (3,5-dinitrobenzene-1-sulfonamide)

3,5-dinitrobenzene-1-sulfonamide Properties

Names and Identifiers

• 3,5-Dinitrobenzenesulfonamide
• 3,5-Dinitrobenzenesulfomide
• 3,5-dinitro-benzenesulfonic acid amide
• 3,5-dinitro-benzenesulfonamide
• 3,5-Dinitro-benzolsulfonsaeure-amid
• 3.5-Dinitro-benzolsulfonamid
• 3.5-Dinitro-phenylsulfonsaeureamid
• AC1MSQEJ
• ANW-63502
• CTK8B9902
• STK365706
• 3,5-dinitrobenzene-1-sulfonamide
• DTXSID40393928
• EN300-271966
• SCHEMBL1172200
• AKOS005442674
• XBQMHUKBFHTGGC-UHFFFAOYSA-N
• 50825-96-2
• DB-339040
• 3,5-dinitrobenzene-sulfamide
• CS-0267987
• +Expand

• MDL： MFCD00458623
• InChIKey： XBQMHUKBFHTGGC-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5N3O6S/c7-16(14,15)6-2-4(8(10)11)1-5(3-6)9(12)13/h1-3H,(H2,7,14,15)
• SMILES： C1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.98990606g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 246.98990606g/mol
• Heavy Atom Count: 16
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 160Ų